2-((1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-1-(6-methyl-2H-benzo[b][1,4]oxazin-4(3H)-yl)ethanone

• IUPAC Name: 2-[(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]-1-(6-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)ethanone
• InChI: InChI=1S/C18H17N3O4S2/c1-12-6-7-15-14(10-12)21(8-9-25-15)17(22)11-26-18-19-13-4-2-3-5-16(13)27(23,24)20-18/h2-7,10H,8-9,11H2,1H3,(H,19,20)
• InChI Key: MZSUINVGLXAWAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OCCN2C(=O)CSC3=NS(=O)(=O)C4=CC=CC=C4N3
• Molecular Formula: C18H17N3O4S2
• Molecular Weight: 403.5 g/mol

Description

2-((1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-1-(6-methyl-2H-benzo[b][1,4]oxazin-4(3H)-yl)ethanone is a useful research compound. Its molecular formula is C18H17N3O4S2 and its molecular weight is 403.47. The purity is usually 95%.
BenchChem offers high-quality 2-((1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-1-(6-methyl-2H-benzo[b][1,4]oxazin-4(3H)-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-1-(6-methyl-2H-benzo[b][1,4]oxazin-4(3H)-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Compounds containing 2H-benzo[b][1,4]-oxazin-3(4 H)-one moiety, similar to the chemical , have been synthesized and evaluated for their potential in pharmacology. These compounds have shown a wide range of biological activities, including antiulcer properties (Meng et al., 2013).

Antibacterial Activity

• Research has been conducted on the synthesis of benzoxazine analogues and their antibacterial activity. Some specific compounds in this category have displayed significant inhibitory effects against various bacteria strains (Kadian et al., 2012).

Antimicrobial and Anti-Inflammatory Activities

• A study on 1,2,4-benzothiadiazine 1,1-dioxides highlighted the potential for these compounds in synthesizing built-in guanidine tricycles and disulfides, which can be relevant in antimicrobial and anti-inflammatory applications (Chern et al., 1991).

Potential in Cancer Research

• Some triazine derivatives, closely related to the structure of the chemical , have been synthesized and evaluated for their antibacterial, antifungal, antioxidant, and anticancer activities. Certain compounds have shown promise in in vitro cytotoxicity against specific cancer cell lines, which indicates their potential application in cancer research (Aly et al., 2015).

Chemical Synthesis Applications

• The compound's structural family has been utilized in various chemical synthesis applications, contributing to the development of new heterocyclic compounds with potential pharmacological applications (Katekar, 1972).